Cas no 917610-20-9 (tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate
• CAS No: 917610-20-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 785591
• PubChem ID: 43187181
• Update Time: 2025-10-16

tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[2-(2-piperidinyl)ethyl]-, 1,1-dimethylethylester
• Methyl-(2-piperidin-2-yl-ethyl)-carbamic acid tert-butyl ester
• tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate
• CS-0260942
• tert-butyl N-methyl-N-(2-piperidin-2-ylethyl)carbamate
• EN300-76333
• AKOS000216080
• SCHEMBL5075408
• tert-butylN-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate
• 917610-20-9

• MDL： MFCD11131738
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(4)10-8-11-7-5-6-9-14-11/h11,14H,5-10H2,1-4H3
• InChI Key： SIXXXTZPDOPMFL-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC1CCCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate

Introduction to tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate (CAS No. 917610-20-9)

tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate (CAS No. 917610-20-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBMPPE, is a tert-butyl carbamate derivative that features a piperidine moiety and a methyl group, making it an important intermediate in the synthesis of various biologically active molecules.

The chemical structure of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate consists of a tert-butyl group attached to a carbamate functional group, which is further linked to a methylated nitrogen atom and a piperidine ring. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it valuable in the development of new drugs and therapeutic agents.

In recent years, there has been increasing interest in the use of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate as a building block for the synthesis of novel compounds with potential therapeutic applications. Research has shown that compounds derived from this intermediate exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked further investigations into the potential use of TBMPPE-derived compounds in the treatment of various diseases and conditions.

The synthesis of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate typically involves several steps, including the formation of the piperidine ring, the introduction of the tert-butyl carbamate group, and the methylation of the nitrogen atom. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

One notable application of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate is in the development of central nervous system (CNS) drugs. The piperidine moiety is known to interact with specific receptors in the brain, making it a valuable scaffold for designing compounds that target neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have demonstrated that derivatives of TBMPPE can modulate neurotransmitter systems and improve cognitive function in animal models.

In addition to its use in CNS drug development, tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate has also shown promise in other therapeutic areas. For example, research has indicated that certain derivatives of this compound possess potent anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the chemical structure of TBMPPE-derived compounds allows for the optimization of their pharmacological profiles, enhancing their efficacy and safety.

The stability and solubility properties of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate are also important considerations in its use as a pharmaceutical intermediate. Studies have shown that this compound exhibits good stability under various conditions, including storage and handling. Its solubility can be modulated by adjusting the solvent system or by introducing additional functional groups, which is crucial for optimizing drug delivery methods.

The safety profile of tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any pharmaceutical intermediate, it is essential to conduct thorough safety assessments during drug development to ensure its safe use in clinical settings.

In conclusion, tert-butyl N-methyl-N-[2-(piperidin-2-yl)ethyl]carbamate (CAS No. 917610-20-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an important intermediate in the synthesis of novel compounds with therapeutic potential. Ongoing research continues to explore new avenues for its use in drug development, contributing to advancements in the treatment of various diseases and conditions.